N-(2-{[(2-nitrophenyl)sulfonyl]amino}phenyl)acetamide

• IUPAC Name: N-[2-[(2-nitrophenyl)sulfonylamino]phenyl]acetamide
• InChI: InChI=1S/C14H13N3O5S/c1-10(18)15-11-6-2-3-7-12(11)16-23(21,22)14-9-5-4-8-13(14)17(19)20/h2-9,16H,1H3,(H,15,18)
• InChI Key: LMTRLUVBAIFQQK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC=C1NS(=O)(=O)C2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C14H13N3O5S
• DSSTOX Substance ID: DTXSID601332949
• Molecular Weight: 335.34 g/mol
• Solubility: 47.4 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 351442-63-2

Description

N-(2-{[(2-nitrophenyl)sulfonyl]amino}phenyl)acetamide, commonly known as NPPAA, is a chemical compound that has been widely used in scientific research. This compound is a sulfonamide derivative that has been found to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of NPPAA involves the inhibition of carbonic anhydrase activity. This enzyme plays a critical role in the conversion of carbon dioxide to bicarbonate ions, which is essential for maintaining acid-base balance in the body. By inhibiting carbonic anhydrase activity, NPPAA disrupts this process and can lead to changes in pH levels in the body.
Biochemical and Physiological Effects
NPPAA has been found to have various biochemical and physiological effects. It has been shown to decrease the production of aqueous humor in the eye, which can be beneficial in the treatment of glaucoma. NPPAA has also been found to have antitumor activity and has been studied as a potential anticancer agent.

Advantages and Limitations for Lab Experiments

NPPAA has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It has also been extensively studied and has a well-established mechanism of action. However, NPPAA also has some limitations. It can be toxic at high concentrations and may have off-target effects on other enzymes in the body.

Future Directions

There are several future directions for the study of NPPAA. One area of research is the development of new drugs that target carbonic anhydrase and other enzymes. NPPAA can serve as a starting point for the development of these drugs. Another area of research is the study of the physiological effects of NPPAA in vivo. This can provide valuable insights into the potential therapeutic uses of this compound. Finally, the development of new synthesis methods for NPPAA can help to improve its availability and reduce its cost.
Conclusion
N-(2-{[(2-nitrophenyl)sulfonyl]amino}phenyl)acetamide is a sulfonamide derivative that has been widely used in scientific research. It has been found to have various biochemical and physiological effects and has been studied as a potential therapeutic agent for several conditions. The synthesis method of NPPAA is well-established, and its mechanism of action is well-understood. Despite some limitations, NPPAA has several advantages for lab experiments and has the potential for future development in several areas of research.

Synthesis Methods

The synthesis of NPPAA involves the reaction of 2-nitrobenzenesulfonyl chloride with 2-aminophenylacetic acid in the presence of a base catalyst. The resulting compound is then purified by recrystallization to obtain NPPAA in its pure form.

Scientific Research Applications

NPPAA has been used in scientific research as a tool to study various biological processes. It has been found to inhibit the activity of carbonic anhydrase, an enzyme that plays a crucial role in the regulation of acid-base balance in the body. NPPAA has also been used in the development of new drugs that target carbonic anhydrase and other enzymes.